5-Bromo-6-chloro-1H-indole-2-carboxylic acid

• IUPAC Name: 5-bromo-6-chloro-1H-indole-2-carboxylic acid
• InChI: InChI=1S/C9H5BrClNO2/c10-5-1-4-2-8(9(13)14)12-7(4)3-6(5)11/h1-3,12H,(H,13,14)
• InChI Key: ITELQQXEWUFNLQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C=C(NC2=CC(=C1Br)Cl)C(=O)O
• Molecular Formula: C9H5BrClNO2
• DSSTOX Substance ID: DTXSID60743502
• Molecular Weight: 274.50 g/mol
• CAS No.: 934660-16-9

Description

5-Bromo-6-chloro-1H-indole-2-carboxylic acid is a biochemical reagent. It has a CAS Number of 934660-16-9 and a molecular weight of 274.5. It is a solid substance stored in dry conditions at 2-8°C.

Molecular Structure Analysis

The IUPAC name for this compound is this compound. The InChI code is 1S/C9H5BrClNO2/c10-5-1-4-2-8(9(13)14)12-7(4)3-6(5)11/h1-3,12H,(H,13,14) and the InChI key is ITELQQXEWUFNLQ-UHFFFAOYSA-N.

Physical and Chemical Properties Analysis

This compound is a solid substance. It is stored in dry conditions at 2-8°C.

Scientific Research Applications

Synthesis and Chemical Properties

• Regioselective Synthesis and Derivatives Formation : Research has developed concise and regioselective synthesis methods for indole derivatives, which are foundational for producing compounds like Herdmanine D and various amide derivatives through ultrasonic irradiation. These methodologies enhance the efficiency of producing bromo-indole carboxylic acids and their derivatives, indicating a similar potential for synthesizing and manipulating 5-Bromo-6-chloro-1H-indole-2-carboxylic acid derivatives (P. Sharma et al., 2020).
• Microwave-Assisted Synthesis : Innovative microwave-assisted synthesis techniques have been applied to indole and furan derivatives, showcasing the potential for rapid, efficient synthesis of complex molecules that may include this compound derivatives, demonstrating significant anti-inflammatory and analgesic activities (S. Sondhi et al., 2007).

Biological Applications

• Antimicrobial and Anti-inflammatory Activities : Studies have explored the antimicrobial, antiinflammatory, and antiproliferative activities of heterocycles derived from bromoindole carbohydrazides, suggesting that derivatives of this compound could possess similar biological activities and applications in developing new therapeutic agents (B. Narayana et al., 2009).

Pharmaceutical Intermediates

• Synthesis of Pharmaceutical Intermediates : Research on the synthesis of specific bromo-indole derivatives as intermediates highlights the compound's role in creating key pharmaceutical ingredients, which may extend to the synthesis of novel drugs or drug candidates incorporating this compound (Huang Bi-rong, 2013).

Antiproliferative and Anticancer Potential

• Molecular Docking and Anticancer Research : The synthesis and molecular docking studies of indole derivatives have been conducted to understand their binding interactions with target proteins, suggesting potential applications in anticancer drug development. This indicates that this compound derivatives could be valuable in designing inhibitors for specific cancer targets (G. Ganga Reddy et al., 2022).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H315-H319-H335. The precautionary statements are P261-P305+P351+P338.

Future Directions

While specific future directions for 5-Bromo-6-chloro-1H-indole-2-carboxylic acid are not mentioned in the sources I found, indole derivatives are a significant area of research due to their biological activities. They are used in the treatment of various disorders and the development of new synthetic methods for these compounds is an active area of research.

Mechanism of Action

Target of Action

5-Bromo-6-chloro-1H-indole-2-carboxylic acid, like other indole derivatives, is known to interact with multiple receptors in the body . These compounds have been found to be biologically active and are used in the treatment of various disorders, including cancer and microbial infections

Mode of Action

The mode of action of this compound involves its interaction with its targets, leading to various changes in cellular processes . Indole derivatives are known to bind with high affinity to their targets, which can lead to the development of new useful derivatives

Biochemical Pathways

This compound, as an indole derivative, is likely to affect various biochemical pathways. Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities

Result of Action

The molecular and cellular effects of this compound’s action would depend on its specific targets and mode of action. Given its potential biological activities, it could have a range of effects, including antiviral, anti-inflammatory, and anticancer effects

Biochemical Analysis

Biochemical Properties

5-Bromo-6-chloro-1H-indole-2-carboxylic acid plays a crucial role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. This compound is known to participate in enzyme-catalyzed reactions, where it can act as a substrate or inhibitor. For instance, it has been observed to interact with cytochrome P450 enzymes, which are involved in the metabolism of many xenobiotics and endogenous compounds . The nature of these interactions often involves the binding of this compound to the active site of the enzyme, leading to either the inhibition or modulation of the enzyme’s activity.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. This compound has been shown to influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, this compound can affect the mitogen-activated protein kinase (MAPK) signaling pathway, which is crucial for cell proliferation, differentiation, and apoptosis . Additionally, it has been reported to alter the expression of genes involved in oxidative stress response and inflammation, thereby impacting cellular homeostasis and function.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. One of the primary mechanisms involves the binding of this compound to specific biomolecules, such as receptors or enzymes, leading to changes in their activity. For instance, this compound has been shown to inhibit the activity of certain kinases by binding to their active sites, thereby preventing substrate phosphorylation . This inhibition can result in downstream effects on cellular signaling pathways and gene expression.

Temporal Effects in Laboratory Settings

The temporal effects of this compound in laboratory settings are influenced by its stability, degradation, and long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, with minimal degradation over time . Prolonged exposure to light or extreme pH conditions can lead to its degradation. In in vitro and in vivo studies, long-term exposure to this compound has been associated with changes in cellular function, including alterations in cell proliferation and apoptosis rates.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound has been shown to exert beneficial effects, such as anti-inflammatory and antioxidant activities . At higher doses, it can induce toxic or adverse effects, including hepatotoxicity and nephrotoxicity. Threshold effects have also been observed, where a specific dosage range is required to achieve the desired biological activity without causing toxicity.

Metabolic Pathways

This compound is involved in various metabolic pathways, primarily through its interactions with enzymes and cofactors. This compound is metabolized by cytochrome P450 enzymes, leading to the formation of various metabolites . These metabolites can further participate in biochemical reactions, affecting metabolic flux and metabolite levels. Additionally, this compound can influence the activity of enzymes involved in the tricarboxylic acid (TCA) cycle and glycolysis, thereby impacting cellular energy metabolism.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. This compound can be transported across cell membranes via active transport mechanisms, involving transporters such as organic anion-transporting polypeptides (OATPs) and ATP-binding cassette (ABC) transporters. Once inside the cell, this compound can bind to intracellular proteins, influencing its localization and accumulation within specific cellular compartments.

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. This compound has been found to localize in various cellular compartments, including the cytoplasm, nucleus, and mitochondria . The targeting of this compound to specific organelles is often mediated by targeting signals or post-translational modifications. For example, the presence of specific amino acid sequences can direct this compound to the mitochondria, where it can exert its effects on mitochondrial function and energy metabolism.